BENGH@ Methodological & Application

Check Availability & Pricing

Preparation of Calcein AM Stock Solution in
DMSO: An Application Note and Protocol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Calcein

Cat. No.: B042510

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcein AM (Acetoxymethyl) is a cell-permeant, non-fluorescent compound that is widely used
to determine cell viability in a variety of eukaryotic cells.[1][2][3][4] Once inside a living cell with
an intact membrane, intracellular esterases hydrolyze the AM ester groups, converting the
molecule into the highly fluorescent and cell-impermeant calcein.[2][3][5][6][7] This green
fluorescent molecule is well-retained within the cytoplasm of viable cells, and its fluorescence
intensity is proportional to the number of live cells, making it a reliable indicator of cell health
and membrane integrity.[1][8][9] This application note provides a detailed protocol for the
preparation of a Calcein AM stock solution in Dimethyl Sulfoxide (DMSO), a crucial first step
for its use in cell-based assays such as cytotoxicity, cell adhesion, and chemotaxis.[3][5]

Quantitative Data Summary

The following table summarizes the key quantitative data for the preparation and use of
Calcein AM.
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Parameter Value Source(s)
Molecular Weight ~994.86 g/mol [21131[20][11]
Excitation Maximum (Calcein) ~ ~494-495 nm [LI21[415]6][1 1]
Emission Maximum (Calcein) ~ ~515-517 nm [L1211415][6][11]

Solvent for Stock Solution

High-quality, anhydrous DMSO

[1][2][5][12][13][14]

Recommended Stock Solution

1-5mM 2][5][12

Concentration Zlla]2]
<-20°C, desiccated, protected

Storage of Powder ] [1112][3]1[12]
from light
<-20°C in small, single-use

Storage of Stock Solution aliquots; avoid repeated [2][12][15]
freeze-thaw cycles

] - Up to 6 months when stored
Stock Solution Stability [2][10][12][15]

properly

Typical Working Concentration

1-10 uM in serum-free buffer

or medium

[1](21[5]

Experimental Protocol: Preparation of 1 mM Calcein
AM Stock Solution

This protocol describes the preparation of a 1 mM stock solution of Calcein AM in anhydrous

DMSO.

Materials:

e Calcein AM powder

» High-quality, anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes

o \ortex mixer
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Procedure:

o Equilibration: Allow the vial of Calcein AM powder and the anhydrous DMSO to warm to
room temperature before opening to prevent condensation of moisture.[1]

o Calculation of DMSO Volume: To prepare a 1 mM stock solution, the required volume of
DMSO can be calculated using the following formula:

Volume (uL) = (Mass of Calcein AM (mg) / 994.86 g/mol ) * 1,000,000
For a 1 mg vial of Calcein AM: Volume (uL) = (1 mg / 994.86 g/mol ) * 1,000,000 = 1005 pL

Note: For convenience and to account for minor variations in powder mass, adding 1 mL of
DMSO to 1 mg of Calcein AM will yield an approximately 1 mM solution. For a 50 pg vial,
adding 50 pL of DMSO will yield a 1 mM stock solution.[1]

o Dissolution: Carefully add the calculated volume of anhydrous DMSO to the vial containing
the Calcein AM powder.

» Mixing: Tightly cap the vial and vortex thoroughly until the Calcein AM powder is completely
dissolved. Inspect the solution to ensure there are no visible particulates.[2][15]

 Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the product, aliquot the
stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[2][12][15]

» Storage: Store the aliquots of the Calcein AM stock solution at <-20°C, protected from light.
[2][12][15] When stored under these conditions, the stock solution is stable for up to 6
months.[2][10][12][15]

Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams illustrate the mechanism of Calcein AM and the experimental workflow
for preparing the stock solution.
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Caption: Mechanism of Calcein AM conversion in live cells.
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Caption: Workflow for preparing Calcein AM stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of Calcein AM Stock Solution in DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042510#how-to-prepare-calcein-am-stock-solution-
in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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